Cas no 320734-43-8 (1,5-Bis(4-Methyl-naphthalene-1-yl)-pentane-1,5-dione)

• Product Name: 1,5-Bis(4-Methyl-naphthalene-1-yl)-pentane-1,5-dione
• CAS No: 320734-43-8
• MF: C₂₇H₂₄O₂
• MW: 380.478267669678
• CID: 4728501
• Update Time: 2023-11-22

1,5-Bis(4-Methyl-naphthalene-1-yl)-pentane-1,5-dione Chemical and Physical Properties

Names and Identifiers

• 1,5-bis(4-methylnaphthalen-1-yl)pentane-1,5-dione
• 1,5-Bis(4-Methyl-naphthalene-1-yl)-pentane-1,5-dione

• Inchi： 1S/C27H24O2/c1-18-14-16-24(22-10-5-3-8-20(18)22)26(28)12-7-13-27(29)25-17-15-19(2)21-9-4-6-11-23(21)25/h3-6,8-11,14-17H,7,12-13H2,1-2H3
• InChI Key： JFKIMJUVVRSLCP-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C)=C2C=CC=CC=12)CCCC(C1C=CC(C)=C2C=CC=CC=12)=O

Computed Properties

• Exact Mass: 380.177630004 g/mol
• Monoisotopic Mass: 380.177630004 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 380.5
• XLogP3: 6.4
• Topological Polar Surface Area: 34.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Butyrophenones